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Compound of Interest

Compound Name: Tris(4-iodophenyl)amine

Cat. No.: B1352930 Get Quote

An In-Depth Technical Guide to Tris(4-
iodophenyl)amine
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the molecular structure, properties,

synthesis, and experimental data for Tris(4-iodophenyl)amine, a key building block in

materials science and chemical synthesis.

Core Molecular Information
Tris(4-iodophenyl)amine, with the CAS Number 4181-20-8, is an aromatic amine featuring a

central nitrogen atom bonded to three 4-iodophenyl groups.[1][2][3][4] Its unique electronic and

structural properties make it a valuable precursor in the synthesis of advanced materials.

Molecular Formula: C₁₈H₁₂I₃N[2][3][4][5]

IUPAC Name: 4-iodo-N,N-bis(4-iodophenyl)aniline[3][5]

Common Synonyms: TRI(4-IODOPHENYL)AMINE, Trisiodophenylamine, 4,4′,4”-Nitrilotris(1-

iodobenzene), TITPA[2][4][6]
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The structure of Tris(4-iodophenyl)amine consists of a central nitrogen atom creating a

trigonal pyramidal geometry with the three attached iodophenyl rings.

Caption: Molecular structure of Tris(4-iodophenyl)amine.

Physicochemical and Crystallographic Data
The key properties of Tris(4-iodophenyl)amine are summarized below. This data is essential

for its application in experimental settings and material fabrication. It is typically a light brown or

off-white to yellow crystalline powder.[4][6][7]

Property Value

Molecular Weight 623.01 g/mol

Melting Point 167 °C

Boiling Point 559.5 ± 45.0 °C (Predicted)

Density 2.172 ± 0.06 g/cm³ (Predicted)

Purity >97% - 99%

Storage Conditions
Room Temperature, Refrigerator, Sealed, Dry,

Dark

Table 1: Physicochemical Properties of Tris(4-iodophenyl)amine.[2][4][7]

Crystallographic data provides insight into the solid-state packing and conformation of the

molecule.
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Crystal Parameter Value

Space Group P 1 21/n 1

a 10.6033 Å

b 11.4222 Å

c 16.0787 Å

α 90.00°

β 106.9870°

γ 90.00°

Table 2: Crystal Structure Data for Tris(4-iodophenyl)amine.[3]

Experimental Protocols
Synthesis of Tris(4-iodophenyl)amine[1]

This protocol outlines a general procedure for the synthesis of Tris(4-iodophenyl)amine.

Materials:

Triphenylamine

IPe₂BF₄

Dichloromethane (CH₂Cl₂)

Trifluoromethanesulfonic acid (TfOH)

Saturated aqueous Sodium Bicarbonate (NaHCO₃)

Saturated aqueous Sodium Thiosulfate (Na₂S₂O₃)

Saturated aqueous Sodium Chloride (NaCl)

Anhydrous Sodium Sulfate (Na₂SO₄)
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Silica gel for column chromatography

Hexane

Ethyl Acetate (EtOAc)

Procedure:

Combine triphenylamine (1 g, 4.1 mmol) and IPe₂BF₄ (5.3 g, 14.3 mmol) in CH₂Cl₂ (60 mL)

in a reaction vessel.

Cool the mixture to 0 °C under a nitrogen atmosphere.

Slowly add trifluoromethanesulfonic acid (900 μL, 4.1 mmol) dropwise to the mixture.

Allow the reaction to stir at room temperature under a nitrogen atmosphere for 21 hours,

during which the solution should turn reddish-brown.

Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ and Na₂S₂O₃.

Extract the aqueous layer with CH₂Cl₂.

Combine the organic layers and wash sequentially with saturated NaHCO₃ and NaCl

solutions.

Dry the organic phase over anhydrous Na₂SO₄.

Filter the solution and concentrate it under reduced pressure to obtain the crude product.

Purify the crude product using silica gel column chromatography with a hexane/EtOAc (5/1)

eluent system to yield pure Tris(4-iodophenyl)amine.

Yield: 99% (2.507 g)

Characterization: The final product is characterized by Nuclear Magnetic Resonance (NMR)

spectroscopy.[1]

¹H NMR (CDCl₃): δ 7.54 (d, J = 8.9 Hz, 6H), 6.81 (d, J = 8.9 Hz, 6H)
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¹³C NMR (CDCl₃): δ 146.5, 138.4, 126.0

Applications and Relevance
Tris(4-iodophenyl)amine serves as a critical building block in several areas of materials

science and chemistry:

Organic Light-Emitting Diodes (OLEDs): It is used as an intermediate in the synthesis of

materials for OLEDs.[4]

Nanomaterials: It is employed in the preparation of nanostructures and nanoparticles.[1]

Supramolecular Chemistry: The compound is utilized in the construction of complex

architectures like macrocycles and supramolecular nanocages.[1]

Its utility stems from the three reactive iodine sites, which can be readily functionalized through

various cross-coupling reactions, allowing for the extension of the molecular framework and the

tuning of its electronic and photophysical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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